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Compound of Interest

Compound Name: 2-Butene-1-thiol

Cat. No.: B042812 Get Quote

This document provides a concise overview of the core physicochemical properties of 2-
butene-1-thiol, with a primary focus on its molecular weight. It is intended for researchers,

chemists, and professionals in the field of drug development and organosulfur chemistry who

require precise and reliable data for their work.

Physicochemical Data Summary
2-Butene-1-thiol is an unsaturated thiol whose properties are defined by the interplay between

its alkene and thiol functional groups. The quantitative data for this compound, primarily for the

more common (E)-isomer, are summarized below.

Property Value Source

Molecular Formula C4H8S [1][2][3][4]

Molecular Weight 88.17 g/mol [1][2][5][6]

Average Molecular Weight 88.171 [3]

Monoisotopic Mass 88.03467143 Da [1][2][6]

CAS Number 58688-79-2 ((E)-isomer) [1][2][4]

Canonical SMILES CC=CCS [1]

Boiling Point 99.1 - 102.5 °C (at 762 mmHg) [2][4]
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Methodology for Molecular Weight Determination
The molecular weight of a compound like 2-butene-1-thiol can be determined through two

primary methods: theoretical calculation and experimental analysis.

1. Theoretical Calculation: The molecular weight is most commonly calculated based on the

compound's molecular formula (C4H8S) and the standard atomic weights of its constituent

elements as provided by IUPAC.[7]

Carbon (C): 4 atoms × 12.011 u = 48.044 u

Hydrogen (H): 8 atoms × 1.008 u = 8.064 u

Sulfur (S): 1 atom × 32.06 u = 32.06 u

Total Molecular Weight: 48.044 + 8.064 + 32.06 = 88.168 g/mol

This calculated value is consistent with the reported molecular weight of 88.17 g/mol .[1][2][5]

[6][7]

2. Experimental Analysis via Mass Spectrometry: Mass spectrometry is the principal

experimental technique for determining the mass-to-charge ratio (m/z) of ionized molecules. In

this method, a sample of 2-butene-1-thiol is vaporized and ionized. The resulting ions are

accelerated and deflected by a magnetic field. The degree of deflection is inversely proportional

to the ion's mass-to-charge ratio, allowing for precise determination of its mass. This technique

provides the monoisotopic mass, which is calculated using the mass of the most abundant

isotopes of the constituent elements.

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical process for calculating the molecular weight of 2-
butene-1-thiol from its chemical formula.
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Caption: Workflow for calculating the molecular weight of 2-butene-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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